Cas no 126689-78-9 (methyl N-3-(trifluoromethyl)phenylglycinate)

• Product Name: methyl N-3-(trifluoromethyl)phenylglycinate
• CAS No: 126689-78-9
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 1224514
• PubChem ID: 251270
• Update Time: 2025-06-10

methyl N-3-(trifluoromethyl)phenylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-[3-(trifluoromethyl)phenyl]glycinate
• 3-(Trifluoromethyl)phenylboronic acid
• 3-(Trifluoromethyl)phenylbornic acid
• 3-Trifluoromethyl-phenylboronic acid
• m-(trifluoromethyl)phenylboronic acid
• 3-(Trifluoromethyl)benzeneboronic acid
• 3-trifluoromethyl-phenoxy-boronic acid
• [3-(Trifluoromethyl)Phenyl]Boranediol
• 3-trifluoromethylboronic acid
• 3-Boronobenzotrifluoride
• (3-trifluoromethylbenzene)boronic acid
• N-[3-(Trifluoromethyl)phenyl]glycine methyl ester
• 3-trifluoromethylphenylglycine methyl ester
• 3-trifluoromethylbenzeneboronic acid
• 3-(trifluoromethyl)-phenylboronic acid
• 3-(Trifluoromethyl)phenylboronic acid; 3-(Trifluoromethyl)phenylbornic acid; 3-Trifluoromethyl-phenylboronic acid; m-(trifluoromethyl)phenylboronic acid; 3-(Trifluoromethyl)benzeneboronic acid; 3-trifluoromethyl-phenoxy-boronic acid; [3-(Trifluoromethyl)Phenyl]Boranediol; 3-trifluoromethylboronic acid; 3-Boronobenzotrifluoride; (3-trifluoromethylbenzene)boronic acid; 3-(trifluoromethyl)phenylboronic acid; N-[3-(Trifluoromethyl)phenyl]gl
• methyl 2-[3-(trifluoromethyl)anilino]acetate
• Methyl (3-(trifluoromethyl)phenyl)glycinate
• SCHEMBL9584096
• cid_251270
• methyl 2-((3-(trifluoromethyl)phenyl)amino)acetate
• STK281591
• DTXSID601216476
• BDBM52640
• HMS2718E17
• NCIOpen2_003348
• methyl 2-{[3-(trifluoromethyl)phenyl]amino}acetate
• SMR000283900
• 2-[3-(trifluoromethyl)anilino]acetic acid methyl ester
• 126689-78-9
• EN300-6509676
• AKOS000250756
• NSC-71558
• methyl 2-[[3-(trifluoromethyl)phenyl]amino]ethanoate
• Glycine, N-[3-(trifluoromethyl)phenyl]-, methyl ester
• CS-0302116
• NSC71558
• CHEMBL1455143
• HMS1679I21
• MLS000688266
• methyl N-3-(trifluoromethyl)phenylglycinate

• Inchi： 1S/C10H10F3NO2/c1-16-9(15)6-14-8-4-2-3-7(5-8)10(11,12)13/h2-5,14H,6H2,1H3
• InChI Key： NXDJBFSBMWZWMC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl N-3-(trifluoromethyl)phenylglycinate

Introduction to Methyl N-3-(trifluoromethyl)phenylglycinate (CAS No. 126689-78-9)

Methyl N-3-(trifluoromethyl)phenylglycinate, with the chemical formula C₁₀H₉F₃NO₂, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 126689-78-9, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological activity, making it a valuable intermediate in the synthesis of various therapeutic agents.

The compound belongs to the class of phenylglycinate derivatives, which are known for their diverse biological activities. The trifluoromethyl group, a halogen substituent, is particularly notable for its ability to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This feature has made Methyl N-3-(trifluoromethyl)phenylglycinate a subject of extensive research in the development of novel pharmaceuticals.

In recent years, there has been a growing interest in the use of trifluoromethylated compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological receptors. Methyl N-3-(trifluoromethyl)phenylglycinate exemplifies this trend, as it serves as a versatile building block for constructing more complex molecules with therapeutic potential. Its incorporation into drug candidates has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The synthesis of Methyl N-3-(trifluoromethyl)phenylglycinate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the protection-deprotection of functional groups, followed by nucleophilic substitution and subsequent esterification. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled the efficient preparation of this compound in high yields and purity.

One of the most compelling aspects of Methyl N-3-(trifluoromethyl)phenylglycinate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules that exhibit improved pharmacokinetic profiles and reduced side effects. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors in a manner that mimics natural substrates while maintaining high specificity.

The pharmacological properties of Methyl N-3-(trifluoromethyl)phenylglycinate have been investigated through both computational modeling and experimental studies. Computational methods have allowed researchers to predict how the molecule might behave within biological systems, while experimental assays have provided insights into its actual effects on target proteins and cells. These combined approaches have been crucial in understanding the compound's mechanism of action and identifying potential therapeutic applications.

In the realm of oncology, Methyl N-3-(trifluoromethyl)phenylglycinate has been studied for its potential role in inhibiting tumor growth. Preclinical studies have demonstrated that certain derivatives can disrupt key signaling pathways involved in cancer progression, leading to reduced cell proliferation and increased apoptosis. These findings have prompted further investigation into developing novel anticancer agents based on this scaffold.

The compound's influence on inflammatory pathways has also been a focus of research. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and chemokines, which contribute to tissue damage and chronic inflammation. Methyl N-3-(trifluoromethyl)phenylglycinate has shown promise in modulating these pathways by inhibiting key enzymes such as COX-2 and NF-κB. This has opened up new avenues for developing anti-inflammatory therapies with improved efficacy and safety profiles.

The central nervous system (CNS) is another area where Methyl N-3-(trifluoromethyl)phenylglycinate has demonstrated significant potential. Neurodegenerative diseases such as Alzheimer's and Parkinson's are associated with oxidative stress, mitochondrial dysfunction, and abnormal protein aggregation. Studies suggest that derivatives of this compound can protect neurons from damage by scavenging reactive oxygen species and promoting neuronal survival. This makes it a promising candidate for developing treatments for these debilitating conditions.

The development of Methyl N-3-(trifluoromethyl)phenylglycinate-based drugs also highlights the importance of green chemistry principles in pharmaceutical synthesis. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce environmental impact. By employing sustainable practices, researchers aim to ensure that the production of these valuable compounds is both efficient and environmentally responsible.

In conclusion, Methyl N-3-(trifluoromethyl)phenylglycinate (CAS No. 126689-78-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, particularly the presence of a trifluoromethyl group, make it an attractive scaffold for drug discovery across various therapeutic areas. Through ongoing research and development efforts, this compound continues to emerge as a key player in the quest for novel therapeutics that address some of humanity's most pressing health challenges.